Cas no 28970-71-0 (1-bromo-4-methylisoquinolin-3-amine)

• Product Name: 1-bromo-4-methylisoquinolin-3-amine
• CAS No: 28970-71-0
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD00160676
• CID: 279191
• PubChem ID: 289846
• Update Time: 2025-04-19

1-bromo-4-methylisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinamine,1-bromo-4-methyl-
• 1-bromo-4-methylisoquinolin-3-amine
• 1-Bromo-4-methyl-3-isoquinolinamine #
• A876570
• 3-Isoquinolinamine, 1-bromo-4-methyl-
• NSC152178
• DTXSID10302623
• MFCD00160676
• EN300-2197135
• 3-Amino-1-bromo-4-methylisoquinoline
• SCHEMBL11282660
• 1-bromo-3-amino-4-methylisoquinoline
• 1-Bromo-4-methylisoquinoline-3-amine
• 28970-71-0
• NSC-152178
• DB-250361

• MDL： MFCD00160676
• Inchi： 1S/C10H9BrN2/c1-6-7-4-2-3-5-8(7)9(11)13-10(6)12/h2-5H,1H3,(H2,12,13)
• InChI Key： YCVJUPIKBPADHA-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CC2=C(C)C(N)=N1

Computed Properties

• Exact Mass: 235.99497
• Monoisotopic Mass: 235.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.564
• Boiling Point: 399.8°Cat760mmHg
• Flash Point: 195.6°C
• Refractive Index: 1.705
• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives